Cas no 4946-37-6 (9-Azabicyclo[6.2.0]dec-4-en-10-one)

9-Azabicyclo[6.2.0]dec-4-en-10-one structure
4946-37-6 structure
Product Name:9-Azabicyclo[6.2.0]dec-4-en-10-one
CAS No:4946-37-6
MF:C9H13NO
MW:151.205622434616
CID:333394
PubChem ID:282169
Update Time:2025-04-19

9-Azabicyclo[6.2.0]dec-4-en-10-one Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[6.2.0]dec-4-en-10-one
    • 3-azabicyclo[6.2.0]dec-7-ene-2-one
    • 3-azabicyclo< 6.2.0> dec-7-ene-2-one
    • AC1L5VVD
    • AG-K-92686
    • AGN-PC-0CM57A
    • CTK1D8507
    • 4946-37-6
    • DTXSID80300196
    • Inchi: 1S/C9H13NO/c11-9-7-5-3-1-2-4-6-8(7)10-9/h1-2,7-8H,3-6H2,(H,10,11)
    • InChI Key: LGFGPHLZVAEHME-UHFFFAOYSA-N
    • SMILES: O=C1C2CCC=CCCC2N1

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 1.56000
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